Cas no 2913214-50-1 ((6-(tert-Butoxycarbonyl)pyridin-3-yl)boronic acid)

• Product Name: (6-(tert-Butoxycarbonyl)pyridin-3-yl)boronic acid
• CAS No: 2913214-50-1
• MF: C₁₀H₁₄BNO₄
• MW: 223.033463001251
• CID: 6787531
• PubChem ID: 92134059
• Update Time: 2025-05-24

(6-(tert-Butoxycarbonyl)pyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• {6-[(tert-butoxy)carbonyl]pyridin-3-yl}boronic acid
• (6-(tert-Butoxycarbonyl)pyridin-3-yl)boronic acid
• EN300-21046953
• 2913214-50-1

• Inchi： 1S/C10H14BNO4/c1-10(2,3)16-9(13)8-5-4-7(6-12-8)11(14)15/h4-6,14-15H,1-3H3
• InChI Key： FNTMGMNYXAKGPS-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(B(O)O)=CN=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 223.1015881g/mol
• Monoisotopic Mass: 223.1015881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.6Ų

Additional information on (6-(tert-Butoxycarbonyl)pyridin-3-yl)boronic acid

Recent Advances in the Application of (6-(tert-Butoxycarbonyl)pyridin-3-yl)boronic acid (CAS: 2913214-50-1) in Chemical Biology and Pharmaceutical Research

The compound (6-(tert-Butoxycarbonyl)pyridin-3-yl)boronic acid (CAS: 2913214-50-1) has emerged as a critical intermediate in the synthesis of bioactive molecules and pharmaceutical agents. Recent studies highlight its versatility in Suzuki-Miyaura cross-coupling reactions, a cornerstone in the construction of complex heterocyclic scaffolds. This boronic acid derivative is particularly valued for its stability and reactivity, enabling efficient C-C bond formation under mild conditions. Its tert-butoxycarbonyl (Boc) protecting group further enhances its utility in multi-step synthetic routes, as demonstrated in the development of kinase inhibitors and antiviral compounds.

A 2023 study published in Journal of Medicinal Chemistry detailed the use of (6-(tert-Butoxycarbonyl)pyridin-3-yl)boronic acid in the synthesis of novel Bruton’s tyrosine kinase (BTK) inhibitors. Researchers optimized the coupling of this boronic acid with halogenated pyrimidines, achieving yields exceeding 85%. The resulting compounds exhibited nanomolar potency against BTK, with improved pharmacokinetic profiles compared to earlier analogs. This work underscores the compound’s role in addressing drug resistance mechanisms in B-cell malignancies.

In parallel, applications in PET radiopharmaceuticals have gained traction. A Nature Communications paper (2024) reported the ¹⁸F-labeling of (6-(tert-Butoxycarbonyl)pyridin-3-yl)boronic acid derivatives for imaging PD-L1 expression in tumors. The Boc group facilitated rapid deprotection prior to conjugation with targeting peptides, achieving tumor-to-background ratios of >5:1 in murine models. This approach may revolutionize immune checkpoint inhibitor therapy monitoring.

Structural studies using X-ray crystallography (ACS Catalysis, 2024) revealed unique coordination geometries of this boronic acid in transition metal catalysis. The steric bulk of the Boc group was found to suppress unwanted protodeboronation, while the pyridyl nitrogen participated in stabilizing the catalytic cycle. These insights are guiding the design of more efficient catalytic systems for asymmetric synthesis.

Challenges remain in large-scale production, as highlighted in an Organic Process Research & Development review (2023). Current protocols require careful control of anhydrous conditions during Boc protection. However, new continuous flow methodologies show promise, with one pilot plant achieving 92% purity at kilogram scale. Industry partnerships are actively addressing these process chemistry hurdles to meet growing demand from antibody-drug conjugate developers.

Future directions include exploration of this building block in DNA-encoded library technology (DEL) and covalent inhibitor design. Preliminary data presented at the 2024 ACS Spring Meeting demonstrated its incorporation into >10⁵ unique pharmacophores screened against SARS-CoV-2 proteases. The compound’s balanced lipophilicity (cLogP ~1.8) and hydrogen-bonding capacity make it particularly valuable for fragment-based drug discovery campaigns.